3-(2-Nitro-4-(trifluoromethyl)phenyl)pyridine

• Molecular Formula: C12H7F3N2O2
• Molecular Weight: 268.19 g/mol
• IUPAC Name: 3-[2-nitro-4-(trifluoromethyl)phenyl]pyridine
• InChI: InChI=1S/C12H7F3N2O2/c13-12(14,15)9-3-4-10(11(6-9)17(18)19)8-2-1-5-16-7-8/h1-7H
• InChI Key: PATSSZYWQFIMJF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-]

Description

3-(2-Nitro-4-(trifluoromethyl)phenyl)pyridine is a useful research compound. Its molecular formula is C12H7F3N2O2 and its molecular weight is 268.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of pyridin-3-ylboronic acid (0.99 g, 8.1 mmol), 2-bromo-5-(trifluoromethyl)benzenamine (1.2 ml, 8.1 mmol), tetrakis(triphenylphosphine)palladium (0.28 g, 0.24 mmol), sodium carbonate (2.0 M solution in water, 8.0 ml, 16 mmol), 4 ml ethanol, and 20 ml toluene was heated to 90° C. under nitrogen with a water-cooled reflux condenser. After 12 h, mixture was cooled to ambient temperature, and was partitioned between EtOAc and 1N NaOH. The organic layer was washed once with brine, dried with Na2SO4, filtered, and concentrated to give a brown oil, which was further purified by silica gel chromatography (EtOAc/hexanes) to give the desired product as a waxy orange solid. MS (m/z): 269.0 (M+H)+. Calc'd for C12H7F3N2O2: 268.19.